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Compound of Interest

Compound Name: Cyclohexyl isovalerate
CAS No.: 7774-44-9
Cat. No.: B1581670
Get Quote
. J

CAS: 7774-44-9 | Formula: C11H200:2 | Flash Point: 88°C (192°F)[1][2]

Executive Safety Assessment

Status: Combustible Liquid, Skin & Eye Irritant.[1][2] As a Senior Application Scientist, |
approach Cyclohexyl isovalerate not merely as a flavoring agent (GRAS status), but as a
concentrated organic ester in a laboratory setting. While often perceived as "low hazard" due to
its fruity odor (apple/banana), this complacency is a common source of laboratory incidents.[1]

[2]

The primary risks are dermatitis from defatting action upon repeated contact and ocular
damage from direct splashes.[1][2] Furthermore, with a flash point of 88°C (192°F), it falls
under GHS Category 4 (Combustible Liquid) [1].[1][2] It does not require a flammables cabinet
if stored alone, but in a mixed-solvent lab, it contributes to the fire load and must be managed
accordingly.[1][2]

Core Hazard Statements (GHS)[1][2][3]

e H227: Combustible liquid.[1][2][3]
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e H315: Causes skin irritation.[1][2][4][3]
e H319: Causes serious eye irritation.[1][2][4][3]

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves often provide a false sense of security against esters.[1][2] Cyclohexyl
isovalerate, being lipophilic, can permeate thin nitrile films.[1][2] The following protocol is field-
validated for handling >98% purity stocks.

PPE Selection Protocol[1][2]

( N

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Operational Workflow: From Storage to Synthesis[1]
[2]

This workflow integrates safety into the experimental process, ensuring data integrity and
researcher safety.[1][2]

Phase A: Storage & Stability[1][2]

e Environment: Store in a cool, dry place away from oxidizing agents.

» Vessel: Glass or Stainless Steel.[1][2] Avoid PVC or low-density polyethylene for long-term
storage as the ester may plasticize the container.[1][2]
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» Headspace: Flush opened containers with Nitrogen or Argon.[1][2] Esters can hydrolyze
slowly in the presence of atmospheric moisture to form Cyclohexanol and Isovaleric acid
(which has a potent, unpleasant "sweaty sock" odor).[1][2]

Phase B: Handling Protocol

o Engineering Control: All transfers of volumes >10 mL must occur inside a certified fume
hood.

 Static Mitigation: Grounding is not strictly required for small glass transfers due to the high
flash point (88°C), but is mandatory if transferring into a reactor containing lower flashpoint
solvents (e.g., Hexane, Ether).[1][2]

e Sensory Check: A sharp change in odor from "fruity" to "rancid cheese" indicates hydrolysis.
[1][2] Do not use degraded reagents for sensitive synthesis.

Phase C: Emergency Response Logic

In the event of a spill, the response depends on volume and temperature.[1][2]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision logic for Cyclohexyl isovalerate spill response. Note the escalation path for
heated spills due to increased vapor generation.[1][2]
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Waste Disposal & Decontamination[1][2]

Improper disposal of esters often leads to drain damage and environmental violations.[1][2]

Disposal Classification

o Waste Code: Non-halogenated organic solvent.[1][2]

e Segregation: Can be combined with other non-halogenated flammables (Acetone, Ethyl
Acetate).[1][2] Do not mix with strong oxidizers (Nitric acid, Peroxides) as this creates an
exothermic hazard.[1][2]

Decontamination of Glassware

Cyclohexyl isovalerate is insoluble in water (~18 mg/L) [4].[1][2] Standard dishwashing will
result in oily smears.[1][2]

e Solvent Rinse: Rinse glassware with a small volume of Acetone or Ethanol.[1][2]
e Wash: Wash with warm soapy water (Alconox or similar surfactant).[1][2]

o Odor Check: If the "fruity” smell persists, the glass is not clean.[1][2] Repeat solvent rinse.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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